Cas no 2229360-71-6 (3-(4-bromo-2,6-difluorophenoxy)pyrrolidine)

• Product Name: 3-(4-bromo-2,6-difluorophenoxy)pyrrolidine
• CAS No: 2229360-71-6
• MF: C₁₀H₁₀BrF₂NO
• MW: 278.093308925629
• CID: 6241789
• PubChem ID: 165643118
• Update Time: 2025-07-20

3-(4-bromo-2,6-difluorophenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2,6-difluorophenoxy)pyrrolidine
• 2229360-71-6
• EN300-1923999

• Inchi： 1S/C10H10BrF2NO/c11-6-3-8(12)10(9(13)4-6)15-7-1-2-14-5-7/h3-4,7,14H,1-2,5H2
• InChI Key： HGGPZYBCQFSBMB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)OC1CNCC1)F

Computed Properties

• Exact Mass: 276.99138g/mol
• Monoisotopic Mass: 276.99138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(4-bromo-2,6-difluorophenoxy)pyrrolidine

Comprehensive Overview of 3-(4-bromo-2,6-difluorophenoxy)pyrrolidine (CAS No. 2229360-71-6)

In the realm of organic chemistry and pharmaceutical research, 3-(4-bromo-2,6-difluorophenoxy)pyrrolidine (CAS No. 2229360-71-6) has emerged as a compound of significant interest. This molecule, characterized by its unique bromo-difluorophenoxy and pyrrolidine moieties, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioactivity and selectivity in target interactions.

The compound's 4-bromo-2,6-difluorophenyl group contributes to its electron-withdrawing properties, making it a valuable intermediate in the synthesis of heterocyclic compounds. Meanwhile, the pyrrolidine ring offers a rigid framework that can improve binding affinity in molecular designs. These features align with current trends in fragment-based drug discovery (FBDD), where small molecules like 3-(4-bromo-2,6-difluorophenoxy)pyrrolidine serve as building blocks for larger, more complex therapeutics.

Recent advancements in AI-driven drug design have further amplified interest in this compound. Computational models often highlight its potential as a scaffold for kinase inhibitors or GPCR modulators, addressing high-demand therapeutic areas such as oncology and neurology. Searches for "pyrrolidine derivatives in drug development" or "difluorophenyl-based intermediates" frequently cite this molecule, reflecting its relevance in modern research.

From a synthetic chemistry perspective, 3-(4-bromo-2,6-difluorophenoxy)pyrrolidine exemplifies the growing demand for halogenated aromatic compounds in cross-coupling reactions. Its bromo substituent enables efficient Suzuki-Miyaura or Buchwald-Hartwig couplings, critical for constructing biaryl structures prevalent in agrochemicals and pharmaceuticals. This aligns with industry shifts toward green chemistry, as researchers seek atom-economical methods to functionalize such intermediates.

Environmental and ADME/Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling of this compound remains an active area of investigation. With increasing focus on sustainable chemistry, studies explore its biodegradability and potential as a low-Persistent Organic Pollutant (POP) alternative. These aspects resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In material science, the difluorophenyl-pyrrolidine hybrid structure shows promise for organic electronics. Its ability to modulate HOMO-LUMO gaps makes it a candidate for OLED (Organic Light-Emitting Diode) components or photovoltaic materials. This dual applicability in life sciences and advanced materials underscores its interdisciplinary value.

As patent databases reveal, 3-(4-bromo-2,6-difluorophenoxy)pyrrolidine derivatives are increasingly claimed in intellectual property filings, particularly for central nervous system (CNS) disorders. This trend mirrors the pharmaceutical industry's pursuit of blood-brain barrier permeable compounds, a hot topic in neurodegenerative disease research.

Quality control protocols for this compound emphasize HPLC purity and NMR characterization, reflecting stringent industry standards. Analytical techniques like LC-MS and X-ray crystallography are often employed to verify its structural integrity, ensuring reproducibility in downstream applications.

In conclusion, 3-(4-bromo-2,6-difluorophenoxy)pyrrolidine (CAS No. 2229360-71-6) represents a nexus of innovation across multiple scientific domains. Its adaptability to structure-activity relationship (SAR) studies, coupled with emerging applications in precision medicine and smart materials, positions it as a compound with enduring scientific and commercial significance.